Cas no 303145-37-1 (Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate)

• Product Name: Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate
• CAS No: 303145-37-1
• CID: 4644438
• Update Time: 2025-05-22

Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DIMETHYL 5-[3-(TRIFLUOROMETHYL)PHENYL]-2,3-DIHYDRO-1H-PYRROLIZINE-6,7-DICARBOXYLATE
• 1H-Pyrrolizine-6,7-dicarboxylic acid, 2,3-dihydro-5-[3-(trifluoromethyl)phenyl]-, 6,7-dimethyl ester
• Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate

Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate: A Comprehensive Overview

Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate (CAS No. 303145-37-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of pyrrolizine derivatives, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The presence of the trifluoromethyl group and the dihydro-pyrrolizine ring makes this compound particularly interesting for researchers exploring novel chemical frameworks.

The molecular structure of Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate is characterized by a fused bicyclic system, which provides stability and enhances its reactivity. The dicarboxylate moiety at positions 6 and 7 of the pyrrolizine ring offers versatility in terms of functionalization, enabling the compound to participate in various chemical reactions such as esterification and amidation. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with antimicrobial and anti-inflammatory properties.

In terms of synthesis, Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The introduction of the trifluoromethyl group at position 3 of the phenyl ring is achieved via electrophilic substitution, followed by the formation of the dihydro-pyrrolizine ring through intramolecular cyclization. This synthetic pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The unique combination of structural features in Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate has led to its exploration in various applications. In the pharmaceutical industry, this compound is being investigated as a potential lead molecule for developing drugs targeting neurodegenerative diseases and cancer. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery programs.

Beyond pharmaceutical applications, Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate has also found use in materials science. Researchers have explored its potential as a building block for constructing advanced polymers and organic semiconductors. The compound's electronic properties make it suitable for applications in optoelectronics and flexible electronics.

In recent years, there has been growing interest in understanding the environmental impact of Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions.

The future outlook for Dimethyl 5-3-(trifluoromethyl)phenyl-2,3-dihydro-Hpyrrolizine-Hdicarboxydate is promising. With ongoing advancements in synthetic chemistry and materials science, this compound is expected to play a pivotal role in developing innovative solutions across multiple industries. Its versatility as both a pharmaceutical lead and a materials precursor positions it as a key player in modern chemical research.